Cas no 52815-14-2 (2,6-Heptadien-1-ol, 3-methyl-, (2E)-)

• Product Name: 2,6-Heptadien-1-ol, 3-methyl-, (2E)-
• CAS No: 52815-14-2
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1579381
• Update Time: 2024-08-24

2,6-Heptadien-1-ol, 3-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadien-1-ol, 3-methyl-, (2E)-

• Inchi： 1S/C8H14O/c1-3-4-5-8(2)6-7-9/h3,6,9H,1,4-5,7H2,2H3/b8-6+
• InChI Key： MSQFYBKYYIVVAG-SOFGYWHQSA-N
• SMILES： C(O)/C=C(\C)/CCC=C

Computed Properties

• Exact Mass: 126.10452

Experimental Properties

• Density: 0.860±0.06 g/cm3(Predicted)
• Boiling Point: 181.4±9.0 °C(Predicted)
• PSA: 20.23
• pka: 14.44±0.10(Predicted)